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Compound of Interest

Compound Name: Vipoglanstat

Cat. No.: B10830976 Get Quote

Essential Safety and Handling Guide for
Vipoglanstat
Disclaimer: This document provides guidance on the safe handling of Vipoglanstat based on

general laboratory safety principles for potent research compounds. A specific Safety Data

Sheet (SDS) for Vipoglanstat is not publicly available. Researchers must consult their

institution's Environmental Health and Safety (EHS) department for specific protocols and

conduct a thorough risk assessment before handling this compound.

Vipoglanstat is a potent and selective inhibitor of microsomal prostaglandin E synthase-1

(mPGES-1) and should be handled with care in a laboratory setting.[1][2] All products

containing Vipoglanstat are intended for research purposes only and are not for human or

veterinary use.

Personal Protective Equipment (PPE) and Engineering
Controls
Due to its potent nature, a multi-layered approach to safety, incorporating both PPE and

engineering controls, is crucial. The primary goal is to prevent inhalation, ingestion, and

skin/eye contact.

Minimum PPE Requirements:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b10830976?utm_src=pdf-interest
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.medchemexpress.com/vipoglanstat.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC11781579/
https://www.benchchem.com/product/b10830976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Gloves: Chemical-resistant gloves (e.g., nitrile) are essential to prevent skin contact.[3]

Given the powdered nature of the compound, double-gloving is recommended.[4] Gloves

should be changed regularly and immediately if contaminated.[4]

Eye Protection: Safety glasses with side shields are the minimum requirement.[5] For tasks

with a higher risk of splashes or aerosol generation, chemical safety goggles and a face

shield should be worn.[3][5]

Lab Coat: A lab coat, preferably one that is fire-resistant, should be worn to protect clothing

and skin.[3]

Footwear: Closed-toe shoes must be worn in the laboratory at all times.[3]

Recommended Engineering Controls:

Ventilation: All handling of powdered Vipoglanstat should be performed in a certified

chemical fume hood, glove box, or other containment enclosure to minimize inhalation risk.

[6][7]

Weighing: Use a balance with a draft shield or conduct weighing within a ventilated

enclosure.

For handling high-potency active pharmaceutical ingredients (HPAPIs), a five-level cascading

protection system is often recommended, with the primary methods focusing on product

isolation through engineering controls.[6]

Operational and Disposal Plans
A clear plan for handling and disposal is essential for safety and compliance.

Handling Procedures:

Preparation: Before handling, ensure all necessary PPE is worn correctly and the fume hood

or containment system is functioning properly.

Weighing and Aliquoting: Handle the solid compound carefully to avoid generating dust. Use

appropriate tools (e.g., spatulas) and weigh the desired amount in a tared container within

the containment system.
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Solution Preparation: If preparing a solution, add the solvent to the powdered Vipoglanstat
slowly to avoid splashing.

Cleanup: After handling, decontaminate all surfaces and equipment. Dispose of all

contaminated disposables as hazardous waste.

Handwashing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan:

The disposal of investigational drugs and research chemicals must comply with federal, state,

and local regulations.

Waste Segregation: Segregate Vipoglanstat waste from non-hazardous waste to avoid

unnecessary disposal costs.[8]

Contaminated Materials: All disposable items that have come into contact with Vipoglanstat
(e.g., gloves, pipette tips, empty containers) should be collected in a designated, sealed

hazardous waste container.

Unused Compound: Unused or unwanted Vipoglanstat should be disposed of as hazardous

chemical waste through your institution's EHS program. Do not pour chemical waste down

the drain or dispose of it in the regular trash.[9]

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the

rinsate collected as hazardous waste. The defaced, clean container can then be disposed of

according to institutional policy.[9]

Chemical and Physical Properties
Below is a summary of the available data for Vipoglanstat.
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Property Value

Synonyms BI 1029539, GS-248, OX-MPI[1]

Molecular Formula C30H34Cl2F5N5O3[10]

Molecular Weight 678.52 g/mol [11]

Storage Temperature
Powder: -20°C for up to 2 years. In DMSO:

-80°C for up to 6 months.[10]

Experimental Protocols: Example Dosages in Animal
Studies
The following table summarizes dosages of Vipoglanstat used in published animal studies.

These are for informational purposes only and do not constitute a recommendation.

Animal Model Dosage
Administration
Route

Study Focus

Mice 30 mg/kg Intraperitoneal (i.p.)
LPS-induced lung

injury[1]

Mice 30 mg/kg Oral (p.o.)
Sepsis-induced lung

injury[1]

Visualizations
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Caption: Mechanism of action of Vipoglanstat.

Experimental Workflow for Handling Vipoglanstat
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Caption: Safe handling workflow for Vipoglanstat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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